Cas no 2094338-55-1 (2-chloro-N-[2-(2,2-dimethylpyrrolidin-1-yl)ethyl]pyridine-4-carboxamide)

• Product Name: 2-chloro-N-[2-(2,2-dimethylpyrrolidin-1-yl)ethyl]pyridine-4-carboxamide
• CAS No: 2094338-55-1
• MF: C₁₄H₂₀ClN₃O
• MW: 281.781102180481
• CID: 6193291
• PubChem ID: 122152237
• Update Time: 2025-10-31

2-chloro-N-[2-(2,2-dimethylpyrrolidin-1-yl)ethyl]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z2299230792
• EN300-6672662
• 2094338-55-1
• AKOS033858108
• 2-chloro-N-[2-(2,2-dimethylpyrrolidin-1-yl)ethyl]pyridine-4-carboxamide

• Inchi： 1S/C14H20ClN3O/c1-14(2)5-3-8-18(14)9-7-17-13(19)11-4-6-16-12(15)10-11/h4,6,10H,3,5,7-9H2,1-2H3,(H,17,19)
• InChI Key： AHFKBFMFUKHSCU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(NCCN1CCCC1(C)C)=O

Computed Properties

• Exact Mass: 281.1294900g/mol
• Monoisotopic Mass: 281.1294900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.2Ų

Additional information on 2-chloro-N-[2-(2,2-dimethylpyrrolidin-1-yl)ethyl]pyridine-4-carboxamide

Introduction to 2-chloro-N-[2-(2,2-dimethylpyrrolidin-1-yl)ethyl]pyridine-4-carboxamide (CAS No. 2094338-55-1)

2-chloro-N-[2-(2,2-dimethylpyrrolidin-1-yl)ethyl]pyridine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2094338-55-1, represents a unique molecular architecture that combines a pyridine core with a chlorinated amide group, further functionalized by an N-substituted dimethylpyrrolidine moiety. The structural features of this molecule make it a promising candidate for various biological and chemical applications, particularly in the development of novel therapeutic agents.

The compound's name, 2-chloro-N-[2-(2,2-dimethylpyrrolidin-1-yl)ethyl]pyridine-4-carboxamide, provides detailed insights into its chemical composition. The presence of the chloro group at the 2-position of the pyridine ring suggests potential for further derivatization, while the amide functionality at the 4-position offers opportunities for hydrogen bonding interactions. The N-substituted dimethylpyrrolidine side chain enhances the molecule's solubility and bioavailability, making it an attractive scaffold for drug design.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. The structural motifs present in 2-chloro-N-[2-(2,2-dimethylpyrrolidin-1-yl)ethyl]pyridine-4-carboxamide align well with several key pharmacophores recognized in medicinal chemistry. For instance, the pyridine ring is a common pharmacophore found in many drugs due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. Additionally, the amide group can serve as a hinge region for binding to protein targets, enhancing the compound's potential as an inhibitor.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have highlighted the importance of modulating neurotransmitter receptors and ion channels in managing conditions such as depression, anxiety, and neurodegenerative diseases. The dimethylpyrrolidine side chain in 2-chloro-N-[2-(2,2-dimethylpyrrolidin-1-yl)ethyl]pyridine-4-carboxamide may interact with specific amino acid residues in these targets, leading to potent and selective pharmacological effects.

Furthermore, the compound's structural features suggest that it may exhibit inhibitory activity against enzymes involved in inflammation and pain signaling. For example, the amide group can mimic natural substrates or inhibitors of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. By targeting these enzymes, 2-chloro-N-[2-(2,2-dimethylpyrrolidin-1-yl)ethyl]pyridine-4-carboxamide could potentially reduce inflammation and alleviate pain associated with various chronic conditions.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the chloro group and amide formation reactions to establish the core structure. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules. For instance, catalytic hydrogenation techniques can be employed to reduce any unsaturated intermediates while maintaining regioselectivity.

In addition to its therapeutic potential, 2-chloro-N-[2-(2,2-dimethylpyrrolidin-1-yl)ethyl]pyridine-4-carboxamide may find applications in agrochemicals and material science. The unique combination of functional groups makes it a versatile building block for designing novel compounds with specific properties. For example, derivatives of this molecule could be explored as herbicides or fungicides due to their ability to interact with biological targets in plants.

The development of computational models has significantly accelerated the discovery process for new drug candidates like 2-chloro-N-[2-(2,2-dimethylpyrrolidin-1-yl)ethyl]pyridine-4-carboxamide. Molecular docking simulations can predict how this compound binds to biological targets at an atomic level, providing valuable insights into its mechanism of action. These computational approaches are often combined with experimental validation to refine lead compounds into potent therapeutic agents.

Future research directions for this compound may include exploring its interactions with other biological targets beyond those already investigated. By systematically studying its binding affinity and selectivity profiles using biophysical techniques such as surface plasmon resonance (SPR) or X-ray crystallography, researchers can identify new therapeutic applications or optimize existing ones.

The environmental impact of synthesizing and using 2-chloro-N-[2-(2,2-dimethylpyrrolidin-1-yl)ethyl]pyridine-4-carboxamide is another important consideration. Efforts should be made to develop green chemistry principles that minimize waste generation and hazardous byproducts throughout production processes. This includes optimizing reaction conditions using renewable solvents or catalytic systems that enhance efficiency while reducing environmental footprint.

In conclusion,CAS No2094338551is not just another organic compound but represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health careand beyond。 Its unique structural features position it as a valuable tool for drug discovery efforts aimed at addressing someof today’s most pressing medical challenges。 As research continues into this promising molecule,we can expect further breakthroughs that will enhance our understandingof its potential applicationsand refine our abilityto harness its benefits effectively.